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CID 2861054 CID 2861054
Brand Name: Vulcanchem
CAS No.: 312622-13-2
VCID: VC0446820
InChI: InChI=1S/C23H20F3N3O4/c1-22(2)11-16-19(18(30)12-22)20(13-6-5-7-14(10-13)29(32)33)28(21(31)23(24,25)26)17-9-4-3-8-15(17)27-16/h3-10,20,27H,11-12H2,1-2H3
SMILES: CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)C(F)(F)F)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)C1)C
Molecular Formula: C23H20F3N3O4
Molecular Weight: 459.4g/mol

CID 2861054

CAS No.: 312622-13-2

Main Products

VCID: VC0446820

Molecular Formula: C23H20F3N3O4

Molecular Weight: 459.4g/mol

CID 2861054 - 312622-13-2

CAS No. 312622-13-2
Product Name CID 2861054
Molecular Formula C23H20F3N3O4
Molecular Weight 459.4g/mol
IUPAC Name 9,9-dimethyl-6-(3-nitrophenyl)-5-(2,2,2-trifluoroacetyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C23H20F3N3O4/c1-22(2)11-16-19(18(30)12-22)20(13-6-5-7-14(10-13)29(32)33)28(21(31)23(24,25)26)17-9-4-3-8-15(17)27-16/h3-10,20,27H,11-12H2,1-2H3
Standard InChIKey RYFQVNSPZJOWIN-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)C(F)(F)F)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)C(F)(F)F)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)C1)C
PubChem Compound 2861054
Last Modified Nov 11 2021
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